Cas no 89567-16-8 (2H-Pyran-3(6H)-one, 2-(5-hexenyl)-6-hydroxy-)

• Product name: 2H-Pyran-3(6H)-one, 2-(5-hexenyl)-6-hydroxy-
• CAS No: 89567-16-8
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 596265
• PubChem ID: 71324971

2H-Pyran-3(6H)-one, 2-(5-hexenyl)-6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3(6H)-one, 2-(5-hexenyl)-6-hydroxy-
• 6-hex-5-enyl-2-hydroxy-2H-pyran-5-one
• 2-(Hex-5-en-1-yl)-6-hydroxy-2H-pyran-3(6H)-one
• 89567-16-8
• DTXSID00754374

• Inchi： InChI=1S/C11H16O3/c1-2-3-4-5-6-10-9(12)7-8-11(13)14-10/h2,7-8,10-11,13H,1,3-6H2
• InChI Key： HZMIUXICSXETNU-UHFFFAOYSA-N
• SMILES： C=CCCCCC1C(=O)C=CC(O1)O

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų